DIMETHYL 1-[2-(1-ADAMANTYLOXY)ETHYL]-4-(3-HYDROXY-4-METHOXYPHENYL)-1,4-DIHYDRO-3,5-PYRIDINEDICARBOXYLATE

• IUPAC Name: dimethyl 1-[2-(1-adamantyloxy)ethyl]-4-(3-hydroxy-4-methoxyphenyl)-4H-pyridine-3,5-dicarboxylate
• InChI: InChI=1S/C28H35NO7/c1-33-24-5-4-20(11-23(24)30)25-21(26(31)34-2)15-29(16-22(25)27(32)35-3)6-7-36-28-12-17-8-18(13-28)10-19(9-17)14-28/h4-5,11,15-19,25,30H,6-10,12-14H2,1-3H3
• InChI Key: CIDXKVYQTHMMOJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2C(=CN(C=C2C(=O)OC)CCOC34CC5CC(C3)CC(C5)C4)C(=O)OC)O
• Molecular Formula: C28H35NO7
• Molecular Weight: 497.6 g/mol

Description

DIMETHYL 1-[2-(1-ADAMANTYLOXY)ETHYL]-4-(3-HYDROXY-4-METHOXYPHENYL)-1,4-DIHYDRO-3,5-PYRIDINEDICARBOXYLATE is a complex organic compound that features a unique combination of adamantane and pyridine structures

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of DIMETHYL 1-[2-(1-ADAMANTYLOXY)ETHYL]-4-(3-HYDROXY-4-METHOXYPHENYL)-1,4-DIHYDRO-3,5-PYRIDINEDICARBOXYLATE typically involves multiple steps, starting with the preparation of intermediate compounds. The reaction conditions often require the use of strong bases and controlled temperatures to ensure the desired product yield .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to streamline the production process .

Chemical Reactions Analysis

Types of Reactions

DIMETHYL 1-[2-(1-ADAMANTYLOXY)ETHYL]-4-(3-HYDROXY-4-METHOXYPHENYL)-1,4-DIHYDRO-3,5-PYRIDINEDICARBOXYLATE undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to modify the pyridine ring or other functional groups.

Substitution: Halogenation and other substitution reactions can be performed on the aromatic ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and halogenating agents like bromine . Reaction conditions typically involve specific solvents and temperature controls to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones, while substitution reactions can introduce various functional groups onto the aromatic ring .

Scientific Research Applications

DIMETHYL 1-[2-(1-ADAMANTYLOXY)ETHYL]-4-(3-HYDROXY-4-METHOXYPHENYL)-1,4-DIHYDRO-3,5-PYRIDINEDICARBOXYLATE has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Explored for its potential therapeutic effects, particularly in drug development for treating various diseases.

Industry: Utilized in the development of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of DIMETHYL 1-[2-(1-ADAMANTYLOXY)ETHYL]-4-(3-HYDROXY-4-METHOXYPHENYL)-1,4-DIHYDRO-3,5-PYRIDINEDICARBOXYLATE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects . The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other adamantane derivatives and pyridine-based molecules. Examples are:

1-Adamantylamine: Known for its antiviral properties.

4-(1-Adamantyl)phenol: Studied for its potential therapeutic effects.

Uniqueness

DIMETHYL 1-[2-(1-ADAMANTYLOXY)ETHYL]-4-(3-HYDROXY-4-METHOXYPHENYL)-1,4-DIHYDRO-3,5-PYRIDINEDICARBOXYLATE is unique due to its combination of adamantane and pyridine structures, which confer distinct chemical and biological properties . This uniqueness makes it a valuable compound for various research and industrial applications .